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Compound of Interest

Compound Name: N-Isopropylcyclohexylamine

Cat. No.: B058178 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of N-Isopropylcyclohexylamine, ensuring the safety of laboratory

personnel and compliance with environmental regulations. Researchers, scientists, and drug

development professionals are advised to follow these procedures meticulously.

N-Isopropylcyclohexylamine is a flammable and corrosive chemical that requires careful

handling and disposal.[1][2][3] Improper disposal can lead to safety hazards, environmental

contamination, and regulatory violations.[4] This guide outlines the necessary steps for the safe

temporary storage and ultimate disposal of this compound.

Chemical and Physical Properties Relevant to
Disposal
Understanding the properties of N-Isopropylcyclohexylamine is crucial for its safe handling

and disposal. The following table summarizes key data points.
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Property Value Citation

Physical State Liquid [1]

Color Light yellow [1]

Odor Odorless [1]

Flash Point 33 °C / 91.4 °F [1]

Boiling Point 175 °C / 347 °F @ 760 mmHg [1]

Specific Gravity 0.850 [1]

Hazards

Flammable liquid and vapor,

Causes severe skin burns and

eye damage, May cause

respiratory irritation

[1][2]

Step-by-Step Disposal Procedures
The following procedures provide a direct, step-by-step guide for the safe disposal of N-
Isopropylcyclohexylamine.

Personal Protective Equipment (PPE)
Before handling N-Isopropylcyclohexylamine for any purpose, including disposal preparation,

ensure you are wearing the appropriate PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile) are essential to prevent skin contact.[2]

Eye Protection: Chemical safety goggles and a face shield are required to protect against

splashes.[2]

Lab Coat: A flame-resistant lab coat should be worn.

Respiratory Protection: If working in an area with inadequate ventilation, a respirator may be

necessary.

Waste Collection and Segregation
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Designated Waste Container: Collect all N-Isopropylcyclohexylamine waste in a

dedicated, properly labeled container.[4][5] The container must be compatible with the

chemical; high-density polyethylene (HDPE) is a suitable option.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "N-Isopropylcyclohexylamine," and the associated hazards (Flammable,

Corrosive).[4]

No Mixing: Do not mix N-Isopropylcyclohexylamine waste with any other chemical waste

streams unless explicitly instructed to do so by your institution's Environmental Health and

Safety (EHS) department.[2][4] Incompatible materials to avoid include acids, strong

oxidizing agents, acid anhydrides, and acid chlorides.[1]

Temporary Storage in a Satellite Accumulation Area
(SAA)

Location: Store the sealed and labeled waste container in a designated Satellite

Accumulation Area within the laboratory.[4]

Secondary Containment: The waste container should be placed in a secondary containment

bin to prevent the spread of any potential leaks.

Ventilation: The SAA must be in a well-ventilated area, away from sources of ignition such as

open flames, hot surfaces, and sparks.[1]

Container Integrity: Ensure the waste container is kept tightly closed when not in use.[1][4]

Arranging for Final Disposal
Contact EHS: Once the waste container is full or is ready for disposal, contact your

institution's Environmental Health and Safety (EHS) department or the designated chemical

waste management provider.[4][6]

Professional Disposal: N-Isopropylcyclohexylamine must be disposed of through a

licensed and approved waste disposal company.[2] Do not attempt to dispose of this

chemical down the drain or in regular trash.[7]
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Follow Institutional Protocols: Adhere to all specific procedures and documentation

requirements set forth by your institution for hazardous waste pickup and disposal.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of N-
Isopropylcyclohexylamine.
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Caption: Workflow for the safe disposal of N-Isopropylcyclohexylamine.
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By adhering to these procedures, you contribute to a safe laboratory environment and ensure

the responsible management of chemical waste. Always consult your institution's specific

safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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